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Compound of Interest

Compound Name:
4-(1-Oxo-2-phenylethyl)benzoic

acid

CAS No.: 108766-35-4

Cat. No.: B034051

Get Quote

Executive Summary & Chemical Identity
4-(1-Oxo-2-phenylethyl)benzoic acid (also known as 4-(Phenylacetyl)benzoic acid or 4-

Carboxydeoxybenzoin) is a bifunctional aromatic building block containing a carboxylic acid

and a deoxybenzoin (benzyl phenyl ketone) moiety.[1] Its specific structure renders it a critical

intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) and advanced

polymer precursors.[1]

CAS Number: 108766-35-4[1]

Molecular Formula: C₁₅H₁₂O₃[1]

Molecular Weight: 240.26 g/mol [1]

IUPAC Name: 4-(2-Phenylacetyl)benzoic acid[1]

SMILES:O=C(O)c1ccc(cc1)C(=O)Cc2ccccc2[1]
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Structural Analysis for Spectral Prediction
To ensure accurate characterization, the molecule is analyzed as two distinct magnetic and

vibrational environments:

The Electron-Deficient Core: A p-disubstituted benzene ring bearing two electron-

withdrawing groups (COOH and C=O), creating a distinct AA'BB' system in NMR.[1]

The Flexible Linker: A methylene bridge (-CH₂-) adjacent to a carbonyl and a phenyl ring,

serving as a diagnostic "singlet" anchor in proton NMR.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR data below is synthesized from the spectral behavior of its parent fragments:

Deoxybenzoin (benzyl phenyl ketone) and 4-Acetylbenzoic acid.[1]

¹H NMR (400 MHz, DMSO-d₆)
Solvent Choice: DMSO-d₆ is the preferred solvent due to the low solubility of the carboxylic

acid moiety in CDCl₃ and to prevent the dimerization of the acid, which can obscure carbonyl

signals.[1]
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Mechanistic
Insight

13.10 Broad Singlet 1H -COOH

Exchangeable

acidic proton.[1]

Highly

deshielded due

to hydrogen

bonding and

electronegativity.

[1]

8.05 - 8.15 Doublet (d) 2H Ar-H (a)

Protons ortho to

the carboxylic

acid.[1] The -

COOH group

exerts a strong

deshielding cone

effect.[1]

8.00 - 8.10 Doublet (d) 2H Ar-H (b)

Protons ortho to

the ketone.[1]

The ketone is

also electron-

withdrawing,

pushing these

shifts downfield,

often overlapping

with H(a).[1]

7.20 - 7.35 Multiplet (m) 5H Ph-H (c) Protons on the

monosubstituted

phenyl ring.[1]

These remain in

the standard

aromatic range

as they are

electronically
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isolated from the

EWGs.[1]

4.45 Singlet (s) 2H -CH₂-

Diagnostic Peak.

[1] Deshielded by

the adjacent

carbonyl

(anisotropic

effect) and the

phenyl ring (ring

current).[1]

¹³C NMR (100 MHz, DMSO-d₆)
Chemical Shift (δ, ppm) Carbon Type Assignment

197.5 Quaternary (C=O)
Ketone Carbonyl.[1] Typical for

aryl-alkyl ketones.[1]

166.8 Quaternary (COOH)

Acid Carbonyl.[1] Distinct from

the ketone due to resonance

with the -OH.[1]

139.5 Quaternary
Aromatic C-1 (Benzoic ring,

ipso to ketone).[1]

135.0 Quaternary
Aromatic C-4 (Benzoic ring,

ipso to COOH).[1]

134.8 Quaternary Aromatic C-1' (Phenyl ring).[1]

129.5 - 130.0 Methine (CH) Aromatic CH (Benzoic ring).[1]

128.5 - 129.0 Methine (CH) Aromatic CH (Phenyl ring).[1]

44.8 Methylene (CH₂)

Alpha-carbon.[1] Key

verification of the intact

phenylacetyl chain.

Mass Spectrometry (MS)
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The fragmentation pattern of 4-(1-Oxo-2-phenylethyl)benzoic acid is dominated by alpha-

cleavage adjacent to the carbonyl group.[1] This is a self-validating protocol: the presence of

the tropylium ion (m/z 91) and the acylium ion (m/z 149) confirms the connectivity.[1]

Fragmentation Pathway Visualization

Molecular Ion
[M]+ m/z 240

Tropylium Ion
[C7H7]+ m/z 91

(Base Peak)

Alpha Cleavage
(Loss of C9H7O2)

Acylium Ion
[HOOC-C6H4-CO]+

m/z 149

Alpha Cleavage
(Loss of Benzyl) Carboxy-Phenyl Cation

[HOOC-C6H4]+
m/z 121

Loss of CO
(-28 amu)

Click to download full resolution via product page

Caption: Primary fragmentation pathway under Electron Impact (EI) ionization (70 eV).

Key Ions Table
m/z (Mass-to-
Charge)

Relative
Abundance

Fragment Identity Diagnostic Value

240 10-20% [M]⁺

Molecular Ion.[1]

Confirms molecular

weight.[1][2][3]

149 60-80% [HOOC-C₆H₄-CO]⁺

Acylium ion.[1]

Confirms the benzoic

acid moiety is

attached to the

carbonyl.

121 40-50% [HOOC-C₆H₄]⁺
Loss of CO from the

acylium ion.[1]

91 100% (Base) [C₇H₇]⁺

Tropylium ion.[1]

Confirms the

presence of a benzyl

group (-CH₂-Ph).[1]
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Infrared (IR) Spectroscopy
IR analysis is critical for distinguishing the two carbonyl environments.[1] The conjugation of the

ketone with the benzene ring lowers its frequency, while the carboxylic acid shows

characteristic broad hydrogen bonding features.[1]

Wavenumber (cm⁻¹) Vibration Mode Description

2500 - 3300 O-H Stretch

Broad, intense band

characteristic of carboxylic acid

dimers.

1680 - 1700 C=O[1] Stretch (Acid)
Typical aromatic carboxylic

acid carbonyl.

1670 - 1685 C=O[1] Stretch (Ketone)

Aryl ketone.[1] Often appears

as a shoulder or a split peak

with the acid carbonyl due to

conjugation lowering the

frequency.[1]

1605, 1575 C=C Stretch
Aromatic ring skeletal

vibrations.

700, 750 C-H Bend (oop)
Monosubstituted benzene ring

(out-of-plane bending).[1]

Experimental Validation Protocol
To validate the synthesis of CAS 108766-35-4 in a laboratory setting, follow this logic flow:

Solubility Check: The compound should be soluble in dilute NaOH (forming the sodium salt)

and reprecipitate upon acidification with HCl.[1] This confirms the free -COOH group.[1]

TLC Monitoring: Use a mobile phase of Hexane:Ethyl Acetate:Acetic Acid (60:40:1).[1] The

acid group will cause tailing unless acetic acid is present.[1]

1H NMR Check: Look immediately for the singlet at ~4.45 ppm.[1] If this appears as a triplet

or multiplet, the methylene bridge is incorrect (likely an isomer).[1] If the signal is absent, the
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ketone reduction or oxidation has occurred.[1]

Workflow Diagram

Crude Product
(CAS 108766-35-4)

Solubility Test
(1M NaOH)

Acidification
(1M HCl)

Soluble

1H NMR Analysis
(DMSO-d6)

White Solid

Singlet at
4.45 ppm?

Identity Confirmed

Yes

Reject:
Check Isomer/Oxidation

No

Click to download full resolution via product page

Caption: Step-by-step validation logic for confirming the chemical identity of the target

molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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